![molecular formula C18H19N3O4 B2636781 N-(2-(4-(furan-3-yl)-1H-pyrazol-1-yl)ethyl)-2-(2-methoxyphenoxy)acetamide CAS No. 2034329-40-1](/img/structure/B2636781.png)
N-(2-(4-(furan-3-yl)-1H-pyrazol-1-yl)ethyl)-2-(2-methoxyphenoxy)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2-(4-(furan-3-yl)-1H-pyrazol-1-yl)ethyl)-2-(2-methoxyphenoxy)acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medical research. This compound, also known as Furanopyrazolylpyrazole (FPP), has shown promising results in various studies, making it a subject of interest for researchers worldwide.
Scientific Research Applications
Synthesis and Characterization
- The synthesis and characterization of related pyrazole-containing compounds have been extensively studied, with a focus on developing derivatives with potential biological activities. For instance, novel synthesis techniques have been employed to create a range of compounds, including furan and pyrrole derivatives, with detailed structural analysis through NMR, IR, and mass spectroscopy (Raju et al., 2022).
Biological Activities
- Several studies have evaluated the biological activities of these compounds, including antimicrobial, antifungal, and anticancer properties. For example, compounds with the naphtho[2,1-b]furan and pyrazole nucleus showed promising effects against tested Gram-positive and negative bacteria and fungi, highlighting their potential as antibacterial and antifungal agents (El-Wahab et al., 2011).
- Coordination complexes constructed from pyrazole-acetamide derivatives demonstrated significant antioxidant activity, suggesting a potential application in combating oxidative stress (Chkirate et al., 2019).
- Additionally, some synthesized compounds based on furan and pyrrole derivatives have shown antimicrobial activity, indicating their potential in developing new antimicrobial agents (Nagarsha et al., 2023).
Chemical Structure and Interactions
- The study of the chemical structures and interactions, including hydrogen bonding patterns, of these compounds has provided insights into their potential modes of action and interaction with biological targets. For instance, analysis of the hydrogen-bonding patterns in substituted N-benzyl-N-(3-tert-butyl-1-phenyl-1H-pyrazol-5-yl)acetamides revealed complex molecular arrangements that could influence their biological activities (López et al., 2010).
Anticancer Potential
- Research into the anticancer potential of these compounds has also been conducted, with some derivatives showing activity against cancer cell lines. This suggests that modifications to the pyrazole-acetamide framework could yield compounds with specific anticancer activities (Al-Sanea et al., 2020).
properties
IUPAC Name |
N-[2-[4-(furan-3-yl)pyrazol-1-yl]ethyl]-2-(2-methoxyphenoxy)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19N3O4/c1-23-16-4-2-3-5-17(16)25-13-18(22)19-7-8-21-11-15(10-20-21)14-6-9-24-12-14/h2-6,9-12H,7-8,13H2,1H3,(H,19,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DDUNXUCJHFVBRH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1OCC(=O)NCCN2C=C(C=N2)C3=COC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
341.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-(4-(furan-3-yl)-1H-pyrazol-1-yl)ethyl)-2-(2-methoxyphenoxy)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.